Cas no 52128-56-0 (1,2,3-Benzotriazin-4(3H)-one,3-(acetyloxy)-)

• Product Name: 1,2,3-Benzotriazin-4(3H)-one,3-(acetyloxy)-
• CAS No: 52128-56-0
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 382388
• PubChem ID: 327357
• Update Time: 2025-04-19

1,2,3-Benzotriazin-4(3H)-one,3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one,3-(acetyloxy)-
• (4-oxo-1,2,3-benzotriazin-3-yl) acetate
• AC1L70C2
• NSC302068
• NSC-302068
• SureCN1561845
• 52128-56-0
• SCHEMBL1561845
• BTPDCMDGRPYCQZ-UHFFFAOYSA-N
• DTXSID50316325
• 4-oxo-4H-benzo[d][1,2,3]triazin-3-yl acetate

• Inchi： 1S/C9H7N3O3/c1-6(13)15-12-9(14)7-4-2-3-5-8(7)10-11-12/h2-5H,1H3
• InChI Key： BTPDCMDGRPYCQZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)N1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 205.04881
• Monoisotopic Mass: 205.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 327.1°Cat760mmHg
• Flash Point: 151.6°C
• Refractive Index: 1.658
• PSA: 71.33
• LogP: -0.23340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines